Cas no 29510-39-2 (4-fluorobenzene-1-sulfonyl bromide)

• Product Name: 4-fluorobenzene-1-sulfonyl bromide
• CAS No: 29510-39-2
• MF: C₆H₄BrFO₂S
• MW: 239.062163352966
• MDL: MFCD30222354
• CID: 5616780
• PubChem ID: 19865103
• Update Time: 2024-03-01

4-fluorobenzene-1-sulfonyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzenesulfonic acid bromide
• EN300-3190801
• SCHEMBL9573621
• 29510-39-2
• 4-fluorobenzene-1-sulfonyl bromide
• J3.649.057H
• Benzenesulfonyl bromide, 4-fluoro-

• MDL： MFCD30222354
• Inchi： 1S/C6H4BrFO2S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4H
• InChI Key： ULKSBNNXKJWYFZ-UHFFFAOYSA-N
• SMILES： C1(S(Br)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 237.90994g/mol
• Monoisotopic Mass: 237.90994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.809±0.06 g/cm3(Predicted)
• Boiling Point: 295.4±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds